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Compound of Interest

Compound Name: Menisdaurin

Cat. No.: B15596200

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Menisdaurin, ensuring the safety of laboratory personnel and compliance with hazardous
waste regulations. Menisdaurin is a chemical compound that requires careful handling and
disposal due to its potential health hazards.

Immediate Safety and Hazard Information

Menisdaurin is classified as a hazardous substance. All personnel handling this compound
should be familiar with its associated risks and the necessary safety precautions.

Hazard Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Menisdaurin is categorized as follows:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
o Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]
» Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]

e Serious Eye Irritation (Category 2A): Causes serious eye irritation.
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Precautionary Statements:

The following precautionary statements are associated with Menisdaurin:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P271: Use only outdoors or in a well-ventilated area.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P301 + P317: IF SWALLOWED: Get medical help.

e P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P317: Get medical help.

o P321: Specific treatment (see supplemental first aid instruction on this label).[1]
e P330: Rinse mouth.[1]

e P337 + P313: If eye irritation persists: Get medical advice/attention.

e P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

e P501: Dispose of contents/ container to an approved waste disposal plant.[1]

The P501 statement is a clear directive that Menisdaurin and its containers must be disposed
of as hazardous waste.
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Quantitative Hazard Data

Hazard

. GHS Category Signal Word Hazard Statement
Classification

H302: Harmful if

Acute Toxicity, Oral Category 4 Warning

swallowed
o ] H312: Harmful in

Acute Toxicity, Dermal  Category 4 Warning ] ]
contact with skin

Acute Toxicity, ] H332: Harmful if

) Category 4 Warning )
Inhalation inhaled
) o ] H319: Causes serious
Serious Eye Irritation Category 2A Warning

eye irritation

Experimental Protocols: Disposal Procedures

The following step-by-step procedure should be followed for the disposal of Menisdaurin. This
protocol is based on general guidelines for hazardous chemical waste disposal.

3.1. Personal Protective Equipment (PPE)

Before handling Menisdaurin for disposal, ensure the following PPE is worn:
« Nitrile gloves

o Safety goggles or a face shield

o A properly fitted laboratory coat

3.2. Waste Collection and Segregation

o Designate a Hazardous Waste Storage Area: A specific, well-ventilated, and clearly marked
area should be designated for the storage of Menisdaurin waste.

o Use Compatible Containers: Collect Menisdaurin waste in a container that is compatible
with the chemical. The original container is often the best choice if it is in good condition.[2]
[3] The container must have a leak-proof, screw-on cap.[4]
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» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should
include the name "Menisdaurin” and the associated hazards (e.g., "Acute Toxicity,"
“Irritant™).[3][5]

» Waste Segregation: Do not mix Menisdaurin waste with other types of chemical waste
unless specifically instructed to do so by your institution's Environmental Health and Safety
(EHS) department.[2] In particular, keep it separate from incompatible materials.

3.3. Disposal of Solid Menisdaurin

o Container: Place solid Menisdaurin waste directly into the designated, labeled hazardous
waste container.

o Avoid Dust Generation: Handle the solid material carefully to avoid generating dust. If
possible, work in a fume hood.

3.4. Disposal of Menisdaurin Solutions

e Aqueous Solutions: Do not dispose of aqueous solutions of Menisdaurin down the drain.[6]
They should be collected in a designated, labeled hazardous waste container for liquids.

e Solvent Solutions: Solutions of Menisdaurin in organic solvents should be collected in a
separate, appropriately labeled hazardous waste container for flammable or halogenated
solvents, depending on the solvent used.

3.5. Disposal of Contaminated Materials

o Labware: Disposable labware (e.g., pipette tips, weighing boats) that has come into contact
with Menisdaurin should be collected in a designated, lined container for solid hazardous
waste.

o PPE: Contaminated gloves and other disposable PPE should be placed in the same solid
hazardous waste container.

o Glassware: Reusable glassware should be decontaminated. A triple rinse with an appropriate
solvent is a common practice.[5] The rinsate must be collected and disposed of as
hazardous waste.[5]
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3.6. Final Disposal

o Storage: Keep the hazardous waste container securely closed except when adding waste.[2]

[4]

e Pickup: Arrange for the disposal of the Menisdaurin waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

Emergency Procedures

o Spills: In the event of a spill, evacuate the area if necessary. Wear appropriate PPE and
contain the spill using an inert absorbent material. Collect the absorbed material and place it
in a sealed, labeled container for hazardous waste disposal.

o Exposure: In case of skin or eye contact, flush the affected area with copious amounts of
water for at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh
air and seek medical attention. If swallowed, rinse mouth and seek immediate medical

attention.

Visualization of Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Menisdaurin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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